![molecular formula C24H21FN4O4S B2711697 4-(3,4-dimethoxyphenethyl)-2-(4-fluorobenzyl)thieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidine-1,5(2H,4H)-dione CAS No. 1358429-77-2](/img/structure/B2711697.png)
4-(3,4-dimethoxyphenethyl)-2-(4-fluorobenzyl)thieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidine-1,5(2H,4H)-dione
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Description
4-(3,4-dimethoxyphenethyl)-2-(4-fluorobenzyl)thieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidine-1,5(2H,4H)-dione is a useful research compound. Its molecular formula is C24H21FN4O4S and its molecular weight is 480.51. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
Research has delved into the synthesis of various heterocyclic compounds incorporating pyrimidine and triazole rings due to their significant biological activities. For instance, compounds involving the microwave-assisted synthesis of fused heterocycles have shown potential in pharmaceutical development due to their structural diversity and efficiency in synthesis processes (Shaaban, 2008). Another study focused on the synthesis of new pyrano[2,3-d]pyrimidines and [1,2,4]triazolo[1,5-c]pyrimidines, demonstrating the versatility of these cores in generating compounds with potential antimicrobial activity (El-Agrody et al., 2001).
Application in Organic Electronics
One particular area of application for triazolo[1,5-a]pyrimidine derivatives is in the field of organic electronics. The self-assembly of these compounds into supramolecular structures with light-emitting properties opens up possibilities for their use in the development of organic light-emitting diodes (OLEDs) (Liu et al., 2008).
Antimicrobial Activities
The antimicrobial properties of fused pyrimidine derivatives, such as thieno and furopyrimidine derivatives, have been explored, indicating the potential of these compounds in the development of new antimicrobial agents (Hossain & Bhuiyan, 2009). This highlights the broad utility of pyrimidine derivatives in pharmaceutical sciences.
properties
IUPAC Name |
8-[2-(3,4-dimethoxyphenyl)ethyl]-11-[(4-fluorophenyl)methyl]-5-thia-1,8,10,11-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,9-triene-7,12-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H21FN4O4S/c1-32-19-8-5-15(13-20(19)33-2)9-11-27-22(30)21-18(10-12-34-21)29-23(27)26-28(24(29)31)14-16-3-6-17(25)7-4-16/h3-8,10,12-13H,9,11,14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PPUQKMAQFADXFA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CCN2C(=O)C3=C(C=CS3)N4C2=NN(C4=O)CC5=CC=C(C=C5)F)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H21FN4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
480.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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